Cas no 1822447-49-3 (2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid)

• Product Name: 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid
• CAS No: 1822447-49-3
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5655438
• PubChem ID: 135391255
• Update Time: 2025-05-25

2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1822447-49-3
• EN300-27733208
• 2-amino-5-methoxy-3-methyl-5-oxopentanoic acid
• 2-amino-3-methyl-pentane-1,5-dioic acid 5-methyl ester
• 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid

• Inchi： 1S/C7H13NO4/c1-4(3-5(9)12-2)6(8)7(10)11/h4,6H,3,8H2,1-2H3,(H,10,11)
• InChI Key： GFXGCUIAIAYCBW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid

Compound CAS No. 1822447-49-3: 2-Amino-5-methoxy-3-methyl-5-oxopentanoic Acid

2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid (CAS No. 1822447-49-3) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial fields. This compound is characterized by its amino, methoxy, and oxo functional groups, which contribute to its diverse chemical properties and potential applications. Recent studies have highlighted its role in biochemistry, pharmacology, and material science, making it a subject of interest for researchers worldwide.

The chemical structure of 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid is notable for its pentanoic acid backbone, with substituents at positions 2, 3, and 5. The amino group at position 2 introduces basic properties, while the methoxy group at position 5 imparts hydrophilicity and potential reactivity. The methyl group at position 3 adds steric bulk, influencing the compound's solubility and stability. These structural features make it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid. Researchers have explored various routes, including multi-component reactions and enzymatic catalysis, to optimize its synthesis. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In the field of pharmacology, 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid has shown promise as a lead compound for drug development. Its ability to interact with biological systems through hydrogen bonding and π-interactions makes it a candidate for targeting specific proteins or enzymes. Studies have demonstrated its potential as an inhibitor of certain kinases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The biological activity of this compound has been extensively studied using computational modeling and in vitro assays. Computational studies have revealed its binding affinity to key biological targets, while experimental data confirm its efficacy in modulating cellular pathways. These findings underscore its potential as a therapeutic agent or a tool for studying cellular mechanisms.

Moreover, 2-Amino-5-methoxy-3-methyl-5-oxopentanoic acid has found applications in food science and cosmetic formulations. Its ability to act as a natural preservative or an antioxidant makes it valuable in extending shelf life and enhancing product stability. Recent research has also explored its role in flavor enhancement and sensory modulation, further expanding its utility in consumer products.

In terms of environmental impact, the degradation pathways of this compound have been investigated to assess its eco-friendliness. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. This property is particularly important for industries seeking sustainable alternatives to traditional chemicals.

The commercial availability of 2-Amino-5-methoxy-3-methyl-5 oxopentanoic acid has increased due to advancements in manufacturing techniques. Suppliers now offer this compound at competitive prices, making it accessible for both academic research and industrial applications. Its availability has facilitated collaborative efforts between academia and industry, fostering innovation across multiple sectors.

In conclusion, CAS No. 1822447 49 3, or 2-Amino 5 methoxy 3 methyl 5 oxopentanoic acid, is a multifaceted compound with significant potential across various domains. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in drug discovery, food science, cosmetics, and environmental chemistry. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both scientific research and industrial practices.